Cas no 835602-06-7 (Phenol, 5-chloro-2-[5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-)

• Product Name: Phenol, 5-chloro-2-[5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
• CAS No: 835602-06-7
• MF: C₁₈H₁₀Cl₄O₃
• MW: 416.082201480865
• CID: 669518
• PubChem ID: 71415090
• Update Time: 2025-04-19

Phenol, 5-chloro-2-[5-chloro-2-(2,4-dichlorophenoxy)phenoxy]- Chemical and Physical Properties

Names and Identifiers

• Phenol, 5-chloro-2-[5-chloro-2-(2,4-dichlorophenoxy)phenoxy]-
• 5-chloro-2-[5-chloro-2-(2,4-dichlorophenoxy)phenoxy]phenol
• DTXSID30834512
• 835602-06-7

• Inchi： 1S/C18H10Cl4O3/c19-10-1-4-15(13(22)7-10)24-17-6-3-12(21)9-18(17)25-16-5-2-11(20)8-14(16)23/h1-9,23H
• InChI Key： OPMUDKDGLRXIQI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)OC1C=CC(=CC=1O)Cl)OC1C=CC(=CC=1Cl)Cl

Computed Properties

• Exact Mass: 415.935455g/mol
• Monoisotopic Mass: 413.938405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 38.7Ų